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Compound of Interest

Compound Name: Tetrapeptide-1

Cat. No.: B1575511 Get Quote

Executive Summary & Molecular Identity
Tetrapeptide-1 (CAS: 1632354-04-1) is a bioactive oligopeptide with the sequence Leu-Pro-

Thr-Val (LPTV).[1] Distinct from melanocortin-mimetic peptides (often misidentified in broad

nomenclature), Tetrapeptide-1 functions primarily as a matrikine-mimetic and antioxidant

signaling modulator.

Its therapeutic utility lies in two distinct biological outcomes:

Extracellular Matrix (ECM) Reconstruction: Upregulation of Collagen I, Elastin, and

Fibronectin via fibroblast activation.

Cellular Defense: Mitigation of oxidative stress through the Nrf2/Keap1 axis.
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Property Specification

INCI Name Tetrapeptide-1

Sequence
Leu-Pro-Thr-Val (L-Leucyl-L-prolyl-L-threonyl-L-

valine)

Molecular Formula C₂₀H₃₆N₄O₆

Molecular Weight 428.52 g/mol

Solubility Water-soluble; DMSO compatible

Primary Target Dermal Fibroblasts (HDFa), Keratinocytes

The Core Signaling Architecture
Tetrapeptide-1 operates via a dual-pathway mechanism. As a matrikine, it mimics the "danger

signals" of ECM fragmentation, tricking fibroblasts into a repair state without actual tissue

damage.

Pathway A: The Matrikine-Like ECM Synthesis Cascade
This pathway governs the peptide's anti-aging and wound-healing properties. The peptide likely

interacts with cell surface integrins or specific matrikine receptors, initiating a kinase cascade

that converges on nuclear transcription factors.

Ligand-Receptor Interaction: LPTV binds to transmembrane Integrins (specifically

subunits) or putative matrikine receptors on the fibroblast surface.

Signal Transduction (Cytosolic):

FAK Activation: Binding induces autophosphorylation of Focal Adhesion Kinase (FAK) at

Tyr397.

MAPK/ERK Axis: Activated FAK recruits Src, which phosphorylates downstream effectors,

leading to the activation of the Ras-Raf-MEK-ERK pathway.

Nuclear Translocation: Phosphorylated ERK (p-ERK) translocates to the nucleus.
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Transcriptional Activation: p-ERK activates transcription factors (AP-1 complex), promoting

the expression of:

COL1A1 (Type I Collagen)

ELN (Elastin)

FN1 (Fibronectin)

Pathway B: The Nrf2 Antioxidant Axis
Tetrapeptide-1 exhibits direct ROS scavenging activity and indirect upregulation of

endogenous antioxidant enzymes.

Sensor Activation: The peptide disrupts the cytosolic Keap1-Nrf2 complex.

Stabilization: Nrf2 is liberated from Keap1-mediated ubiquitination and degradation.

Nuclear Import: Stable Nrf2 translocates to the nucleus.

ARE Binding: Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions

of cytoprotective genes.

Enzyme Synthesis: Upregulation of Heme Oxygenase-1 (HO-1) and NAD(P)H:quinone

oxidoreductase 1 (NQO1).

Visualization: Signal Transduction Map
The following diagram illustrates the convergence of the Matrikine (ECM) and Antioxidant

pathways activated by Tetrapeptide-1.
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Caption: Dual-mechanism action of Tetrapeptide-1 showing Integrin-mediated ECM

remodeling (Left) and Nrf2-mediated antioxidant defense (Right).

Experimental Validation Protocols
To ensure scientific integrity, the following protocols provide self-validating systems for

confirming Tetrapeptide-1 activity.

Protocol A: Quantifying Collagen Synthesis (Pro-
Collagen I C-Peptide ELISA)
Objective: Measure functional output of the Matrikine pathway in Human Dermal Fibroblasts

(HDFa).

Cell Culture: Seed HDFa cells (5 x 10³ cells/well) in a 96-well plate using DMEM + 10% FBS.

Incubate for 24h.

Starvation: Replace medium with serum-free DMEM for 12h to synchronize cell cycle and

minimize background signaling.

Treatment:

Control: Serum-free medium + Vehicle (PBS).

Positive Control: TGF-β1 (10 ng/mL).

Experimental: Tetrapeptide-1 (Concentration range: 1 µM, 10 µM, 50 µM).

Incubation: Incubate for 48-72 hours.

Supernatant Collection: Collect cell culture supernatant. Centrifuge at 1500 rpm for 5 min to

remove debris.

ELISA: Use a PIP (Pro-Collagen Type I C-Peptide) ELISA kit.

Add 100 µL supernatant to anti-PIP coated wells.

Incubate 2h at 37°C.
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Wash 3x with PBS-T.

Add HRP-conjugate antibody -> TMB Substrate -> Stop Solution.

Analysis: Measure Absorbance at 450 nm. Calculate concentration vs. standard curve.

Validation Criteria: Positive control must show >150% increase over vehicle.

Protocol B: Nrf2 Nuclear Translocation Assay
(Immunofluorescence)
Objective: Confirm activation of the antioxidant pathway.

Seeding: Seed keratinocytes on glass coverslips in 6-well plates.

Treatment: Treat with Tetrapeptide-1 (50 µM) for 1, 3, and 6 hours (kinetic analysis).

Fixation: Fix cells with 4% Paraformaldehyde (15 min). Permeabilize with 0.1% Triton X-100.

Staining:

Primary Ab: Anti-Nrf2 antibody (Rabbit monoclonal).

Secondary Ab: Alexa Fluor 488 Goat anti-Rabbit.

Nuclear Stain: DAPI (Blue).

Microscopy: Image using Confocal Microscopy.

Quantification: Calculate the ratio of Nuclear Mean Fluorescence Intensity (MFI) to Cytosolic

MFI.

Result: An increase in Nuclear/Cytosolic ratio indicates pathway activation.

Therapeutic & Development Context
Efficacy Data Summary
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The following table summarizes expected quantitative outcomes based on matrikine-mimetic

behaviors:

Endpoint Assay Type
Expected Effect
(vs. Control)

Mechanism Link

Collagen I ELISA / qPCR +30% to +60% AP-1 / TGF-β mimicry

ROS Levels
DCFH-DA

Fluorescence
-25% to -40%

Nrf2 / Direct

Scavenging

Cell Viability MTT / CCK-8 No Toxicity (>90%) Biocompatibility

Elastin Fastin Elastin Assay +20% to +45% Fibroblast Activation

Formulation Considerations
Stability: Tetrapeptide-1 is relatively stable but susceptible to proteolytic degradation.

Encapsulation (liposomes) or N-terminal acetylation (though LPTV is the core sequence) is

recommended for topical bioavailability.

Concentration: Effective range typically lies between 10 ppm to 50 ppm in final formulation.

Disambiguation Note
Researchers must distinguish Tetrapeptide-1 (LPTV) from Acetyl Tetrapeptide-1 (often an

alpha-MSH mimetic targeting MC1R). While both are "Tetrapeptides," their targets (Integrins vs.

MC1R) and outcomes (ECM structure vs. Pigmentation) are non-overlapping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Mechanism of Tetrapeptide-1 (LPTV)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1575511#understanding-the-signaling-pathways-
activated-by-tetrapeptide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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